Cas no 206434-43-7 (2H-Azepin-2-one,3-aminohexahydro-1-(1-methylethyl)-)

• Product Name: 2H-Azepin-2-one,3-aminohexahydro-1-(1-methylethyl)-
• CAS No: 206434-43-7
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 241664
• PubChem ID: 45096497
• Update Time: 2025-04-19

2H-Azepin-2-one,3-aminohexahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one,3-aminohexahydro-1-(1-methylethyl)-
• 2H-Azepin-2-one,3-aminohexahydro-1-(1-methylethyl)-(9CI)
• 3-amino-1-(propan-2-yl)azepan-2-one
• 3-Amino-1-isopropylazepan-2-one
• 206434-43-7

• Inchi： 1S/C9H18N2O/c1-7(2)11-6-4-3-5-8(10)9(11)12/h7-8H,3-6,10H2,1-2H3
• InChI Key： CCTOJSPSWLXZDY-UHFFFAOYSA-N
• SMILES： O=C1C(CCCCN1C(C)C)N

Computed Properties

• Exact Mass: 170.14204
• Monoisotopic Mass: 170.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 46.33